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Introduction

Intracellular calcium (Ca2*) is a ubiquitous second messenger involved in a myriad of cellular
processes, making it a critical target for drug discovery. G-protein coupled receptors (GPCRS)
and ion channels are key regulators of intracellular Ca?* homeostasis, and high-throughput
screening (HTS) assays that monitor Ca?* flux are essential for identifying novel modulators of
these targets. Fura-5F, AM is a ratiometric fluorescent indicator for intracellular Ca2* that is
well-suited for HTS applications. This document provides detailed application notes and
protocols for the use of Fura-5F, AM in HTS campaigns targeting GPCRs and ion channels.

Fura-5F, AM is a cell-permeant analog of the Fura-5F dye. Once inside the cell, non-specific
esterases cleave the acetoxymethyl (AM) ester group, trapping the active indicator in the
cytoplasm.[1] Fura-5F exhibits a shift in its excitation spectrum upon binding to Ca?*, allowing
for ratiometric measurement of Ca2* concentration. This ratiometric approach minimizes issues
such as uneven dye loading, photobleaching, and variations in cell number, which are common
challenges in HTS.[2]

Key Features of Fura-5F
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Property Value Reference

Indicator Type Ratiometric [3]

Caz* Dissociation Constant

) ~400 nM [3][4]

o ~336 nm (Caz*-bound) / ~363
Excitation Wavelengths [3]
nm (Caz*-free)

Emission Wavelength ~512 nm [3]

Cell Permeability Yes (as AM ester) [1]

Signaling Pathways
Gg-Coupled GPCR Calcium Mobilization

Activation of Gg-coupled GPCRs by an agonist leads to the activation of phospholipase C
(PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-
trisphosphate (IP3) and diacylglycerol (DAG). IPs binds to its receptor on the endoplasmic
reticulum (ER), triggering the release of stored Ca2* into the cytoplasm.
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Cell & Plate Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15554501?utm_src=pdf-custom-synthesis
https://www.abcam.com/en-us/technical-resources/protocols/fura-2-am-imaging
https://pmc.ncbi.nlm.nih.gov/articles/PMC8413546/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8413546/
https://pubmed.ncbi.nlm.nih.gov/33667217/
https://pubmed.ncbi.nlm.nih.gov/33667217/
https://www.thermofisher.com/hk/en/home/references/molecular-probes-the-handbook/indicators-for-ca2-mg2-zn2-and-other-metal-ions/fluorescent-ca2-indicators-excited-with-uv-light.html
https://www.thermofisher.com/hk/en/home/references/molecular-probes-the-handbook/indicators-for-ca2-mg2-zn2-and-other-metal-ions/fluorescent-ca2-indicators-excited-with-uv-light.html
https://www.benchchem.com/product/b15554501#fura-5f-am-use-in-high-throughput-screening
https://www.benchchem.com/product/b15554501#fura-5f-am-use-in-high-throughput-screening
https://www.benchchem.com/product/b15554501#fura-5f-am-use-in-high-throughput-screening
https://www.benchchem.com/product/b15554501#fura-5f-am-use-in-high-throughput-screening
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15554501?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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